Cas no 1344027-40-2 (5-Bromo-2-methylthiophene-3-carboxylic acid)

• Product Name: 5-Bromo-2-methylthiophene-3-carboxylic acid
• CAS No: 1344027-40-2
• MF: C₆H₅BrO₂S
• MW: 221.071699857712
• MDL: MFCD20278363
• CID: 2950565
• PubChem ID: 65639309
• Update Time: 2025-03-27

5-Bromo-2-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-溴-2-甲基噻吩-3-羧酸
• 5-bromo-2-methylthiophene-3-carboxylic acid
• 5-Bromo-2-methyl-thiophene-3-carboxylic acid
• 3123AJ
• SB32932
• 5-bromo-2-methylthiophene-3-carboxylicacid
• W11336
• A928053
• 1344027-40-2
• Z1267558920
• CS-0080177
• EN300-248839
• SY123720
• WYEYXOWAHAJXHE-UHFFFAOYSA-N
• AS-54942
• A1-01197
• AKOS014978179
• MFCD20278363
• SCHEMBL365155
• UDC02740
• 847-233-1
• 5-Bromo-2-methylthiophene-3-carboxylic acid

• MDL： MFCD20278363
• Inchi： 1S/C6H5BrO2S/c1-3-4(6(8)9)2-5(7)10-3/h2H,1H3,(H,8,9)
• InChI Key： WYEYXOWAHAJXHE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C)S1

Computed Properties

• Exact Mass: 219.91936g/mol
• Monoisotopic Mass: 219.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 318.8±42.0 °C at 760 mmHg
• Flash Point: 146.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-2-methylthiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids